2-Ethoxy-2-oxoethyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• IUPAC Name: (2-ethoxy-2-oxoethyl) 2-(3-fluorophenyl)-1-oxoisoquinoline-4-carboxylate
• InChI: InChI=1S/C20H16FNO5/c1-2-26-18(23)12-27-20(25)17-11-22(14-7-5-6-13(21)10-14)19(24)16-9-4-3-8-15(16)17/h3-11H,2,12H2,1H3
• InChI Key: YTJFFTQJBIITCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC(=O)C1=CN(C(=O)C2=CC=CC=C21)C3=CC(=CC=C3)F
• Molecular Formula: C20H16FNO5
• Molecular Weight: 369.3 g/mol
• CAS No.: 1029747-96-3

Description

2-Ethoxy-2-oxoethyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C20H16FNO5 and its molecular weight is 369.348. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Hirshfeld Surface Analysis

Research conducted by Filali Baba et al. (2019) delved into the crystal structure and Hirshfeld surface analysis of a compound with a similar structure, highlighting its three-dimensional network structure stabilized by weak hydrogen bonds and π–π interactions. This study is pivotal for understanding the molecular arrangement and potential reactivity of similar compounds (Filali Baba et al., 2019).

Synthesis Methods

Diaba et al. (2000) described a regioselective synthesis method for similar compounds, starting from quinolinium or isoquinolinium iodides. This research offers insights into the synthesis of complex organic molecules, highlighting the utility of such compounds in organic chemistry (Diaba et al., 2000).

Kaptı et al. (2016) reported on the synthesis of a new series of pyrimido[4,5-b]indole derivatives from a similar starting compound, showcasing the versatility of such molecules in constructing complex heterocyclic systems with potential biological activities (Kaptı et al., 2016).

Biological Activity Studies

Patel and Patel (2010) synthesized compounds related to fluoroquinolone-based 4-thiazolidinones, exploring their antimicrobial potential. Although this study is closely associated with drug use and biological effects, which were to be excluded from this summary, it underscores the potential application of such compounds in developing new antimicrobial agents (Patel & Patel, 2010).

Molecular Docking and Anticancer Studies

Riadi et al. (2021) conducted a study on a new ethyl derivative synthesized using the S-arylation method, evaluating its cytotoxic activity against various cancer cell lines. The compound exhibited potent cytotoxic activity, demonstrating its potential as an anti-cancer agent (Riadi et al., 2021).